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Compound of Interest

Compound Name:
L-Phenylalaninamide

hydrochloride

Cat. No.: B554978 Get Quote

Essential Safety and Handling Guide for L-
Phenylalaninamide Hydrochloride
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is a cornerstone of laboratory practice. This guide provides critical safety and

logistical information for handling L-Phenylalaninamide hydrochloride, offering procedural,

step-by-step guidance to ensure a safe laboratory environment and maintain the integrity of

your research.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure and

ensure safety when handling L-Phenylalaninamide hydrochloride. The required PPE may

vary based on the specific laboratory task being performed.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Glasses with Side

Shields

Must conform to EN 166 (EU)

or ANSI Z87.1 (US) standards.

[1]

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. For extended

contact, consult the glove

manufacturer's chemical

resistance data. Double

gloving is advised.[1][3]

Body Protection Laboratory Coat

A standard, fully-buttoned

laboratory coat should be worn

to protect skin and personal

clothing from incidental

contact.[1][4]

Chemical Apron

A splash-resistant chemical

apron is recommended for

procedures with a higher risk

of splashes.[1][4]

Respiratory Protection Dust Mask/Respirator

If handling procedures may

generate dust, a NIOSH-

approved N95 (US) or P1 (EN

143) dust mask should be

used.[1] Work should be

conducted in a well-ventilated

area or a chemical fume hood.

[1]

Quantitative Safety and Physical Data
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The following table summarizes key quantitative data for L-Phenylalaninamide
hydrochloride.

Property Value

Appearance White to off-white crystalline powder.[5][6]

Molecular Formula C₉H₁₂N₂O·HCl[7]

Molecular Weight 200.67 g/mol [7]

Melting Point 234 °C[6][7]

Boiling Point 356.9 °C at 760 mmHg[6][7]

Flash Point 169.7 °C[6][7]

Solubility Soluble in water.[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for minimizing exposure risks and

maintaining the integrity of the compound.

Pre-Handling Preparations:

Consult the Safety Data Sheet (SDS) for L-Phenylalaninamide hydrochloride.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood and any other necessary engineering controls are

functioning correctly.

Prepare all necessary equipment and reagents before handling the compound.

Handling the Solid Compound:

All manipulations of solid L-Phenylalaninamide hydrochloride should be performed in a

chemical fume hood to prevent the inhalation of any airborne particles.[1]
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When weighing the compound, use a tared, sealed container to minimize dust generation.

Avoid direct contact with the solid; use clean, dry spatulas for transferring.[1]

Preparing Solutions:

Slowly add the solid compound to the solvent to avoid splashing.[1]

If the dissolution process is exothermic, use an ice bath to control the temperature.[1]

Ensure the container is appropriately labeled with the compound name, concentration,

solvent, and date.

Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.[1]

Dispose of contaminated PPE and waste materials according to the disposal plan.

Wash hands thoroughly with soap and water after handling is complete.[3][5]

First Aid Measures
In the event of exposure, immediate action is crucial.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek medical attention.[5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[5] If irritation persists, seek medical attention.[8]

Inhalation: Move the exposed person to fresh air at once.[9] If breathing is difficult or has

stopped, provide artificial respiration or oxygen and seek immediate medical attention.[5][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person.[3] Seek immediate medical assistance.[5]
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Spill Cleanup and Disposal Plan
Spill Cleanup Protocol:

In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate and Notify: Alert personnel in the immediate area and evacuate if necessary.[10]

Secure the Area: Restrict access to the spill area.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-

resistant gloves. If the compound is in powder form, a respirator is recommended to avoid

inhalation.[1]

Contain the Spill: For solid spills, carefully sweep up the material and place it into a suitable,

labeled container for disposal.[11][12] Avoid generating dust.[3]

Decontaminate: Clean the spill area with soap and water.[10]

Dispose of Waste: All cleanup materials should be placed in a sealed, labeled container for

disposal as chemical waste.[12][13]

Disposal Plan:

All waste containing L-Phenylalaninamide hydrochloride must be disposed of in accordance

with local, state, and federal regulations.

Solid Waste: Collect solid waste, including contaminated PPE and cleanup materials, in a

clearly labeled, sealed container.

Liquid Waste: Collect solutions in a labeled, sealed waste container.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for proper disposal of the chemical waste.[10] Do not dispose of this

chemical down the drain.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for L-Phenylalaninamide Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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